Cas no 2228212-84-6 (3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 2228212-84-6
• MF: C₈H₆ClF₃O₂
• MW: 226.580252170563
• CID: 6050141
• PubChem ID: 165671554
• Update Time: 2025-05-25

3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• EN300-1946856
• 2228212-84-6

• Inchi： 1S/C8H6ClF3O2/c9-4-2-1-3-5(13)6(4)7(14)8(10,11)12/h1-3,7,13-14H
• InChI Key： RQDVKPZOMNQKCD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(F)(F)F)O)O

Computed Properties

• Exact Mass: 226.0008416g/mol
• Monoisotopic Mass: 226.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol

3-Chloro-2-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenol: A Comprehensive Overview

The compound 3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 222821-84-6) is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure features a phenolic ring substituted with a chlorine atom at the 3-position and a trifluoroethyl hydroxyl group at the 2-position. This combination of substituents imparts distinctive electronic and steric effects, making it a valuable building block for chemical synthesis.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the physicochemical properties of organic compounds. In the case of 3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol, the trifluoroethyl group significantly enhances the molecule's stability and lipophilicity. These properties are particularly advantageous in drug design, where lipophilicity plays a critical role in determining bioavailability and pharmacokinetics. Researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas.

The synthesis of 3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol involves a multi-step process that typically begins with the preparation of the trifluoroethyl precursor. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for introducing trifluoromethyl groups into organic molecules. For instance, the use of electrophilic fluorination reagents has been optimized to achieve higher yields and better selectivity in the synthesis of this compound.

One of the most promising applications of 3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol lies in its potential as an agrochemical. Studies have demonstrated that this compound exhibits remarkable activity against plant pathogens, making it a candidate for fungicide development. Its ability to inhibit fungal growth without adversely affecting crop health has been validated through extensive laboratory and field trials.

In addition to its agricultural applications, this compound has also been investigated for its role in materials science. The unique combination of hydroxyl and trifluoromethyl groups makes it an ideal candidate for designing advanced polymers with tailored properties. Researchers have explored its use as a monomer in polymerization reactions, leading to materials with enhanced thermal stability and mechanical strength.

From a sustainability perspective, the synthesis and application of 3-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol align with current trends toward greener chemistry. The use of renewable feedstocks and energy-efficient reaction conditions has minimized the environmental footprint associated with its production. Furthermore, its application in agrochemicals reduces reliance on traditional chemical inputs, contributing to more sustainable agricultural practices.

In conclusion, 3-chloro-2-(2,